111-58-0

n-Oleoylethanolamine

In Stock

• CAS RN:
• 111-58-0

• Formula:
• C20H39NO2

• InChI:
• InChI=1S/C20H39NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(23)21-18-19-22/h9-10,22H,2-8,11-19H2,1H3,(H,21,23)/b10-9-

• InChIKey:
• BOWVQLFMWHZBEF-KTKRTIGZSA-N

• Potent PPAR-α agonist (EC50 = 120 nM). Anandamide analog. Binds to cannabinoid receptor GPR119. Shows anti-ischemic and neuroprotective effects in vivo. Orally active.
  Oleoyl ethanolamide (OEA) is an analog of the endocannabinoid AEA found in brain tissue and in chocolate. It is one of the long chain fatty acid ethanolamides that accumulates rapidly in infarcted tissue,2 but its biosynthesis is reduced in the intestine of rats following food deprivation. OEA is an endogenous, potent agonist for PPARα, exhibiting an EC50 value of 120 nM in a transactivation assay. Systemic administration of OEA suppresses food intake and reduces weight gain in rats (10 mg/kg intraperitoneally) and PPARα wild-type mice, but not in PPARα knockout mice. These data indicate that OEA regulates food intake by a PPARα-mediated mechanism.
  N-Oleoyl ethanolamine, also known as OEA or N-(hydro...

2-amino-N-cyclopropyl-1,3-thiazole-4-carboxamide

In Stock

• CAS RN:
• 1019111-58-0

• Formula:
• C7H9N3OS

• InChI:
• InChI=1S/C7H9N3OS/c8-7-10-5(3-12-7)6(11)9-4-1-2-4/h3-4H,1-2H2,(H2,8,10)(H,9,11)

• InChIKey:
• GREWZVSADQDQQJ-UHFFFAOYSA-N

• 2-amino-N-cyclopropyl-1,3-thiazole-4-carboxamide is a useful research compound. Its molecular formula is C7H9N3OS and its molecular weight is 183.23 g/mol. The purity is usually 95%.